Cas no 114865-43-9 (Mirificoumestan glycol)

• Product Name: Mirificoumestan glycol
• CAS No: 114865-43-9
• MF: C₂₁H₂₀O₈
• MW: 400.378706932068
• CID: 2027713
• Update Time: 2025-04-21

Mirificoumestan glycol Chemical and Physical Properties

Names and Identifiers

• Mirificoumestan glycol

• Inchi： 1S/C21H20O8/c1-21(2,26)15(24)7-11-16-14(8-12(23)18(11)27-3)28-19-10-5-4-9(22)6-13(10)29-20(25)17(16)19/h4-6,8,15,22-24,26H,7H2,1-3H3
• InChI Key： FDDICYCDJLNBGT-UHFFFAOYSA-N
• SMILES： COC1C(CC(C(O)(C)C)O)=C2C(OC3C4C(=CC(=CC=4)O)OC(=O)C=32)=CC=1O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• XLogP3: 0.807

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans